BENGHE Validation & Comparative

Check Availability & Pricing

A Head-to-Head Comparison of CBP/p300
Degraders: JET-209 vs. JQAD1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JET-209

Cat. No.: B12379951

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of two prominent CBP/p300-targeting PROTACs: JET-209 and JQADL1.
We delve into their performance, supported by experimental data, to facilitate informed
decisions in research and development.

The paralogous histone acetyltransferases (HATs) CREB-binding protein (CBP) and p300 are
critical transcriptional co-activators implicated in a variety of cancers, making them attractive
therapeutic targets. Proteolysis-targeting chimeras (PROTACSs) have emerged as a powerful
modality to induce the degradation of these proteins. This guide focuses on a comparative
analysis of two such degraders: JET-209, a potent dual degrader of CBP and p300, and
JQAD1, which exhibits selectivity for p300.

Mechanism of Action: Hijacking the Ubiquitin-
Proteasome System

Both JET-209 and JQADL1 are heterobifunctional molecules that function by inducing the
ubiquitination and subsequent proteasomal degradation of their target proteins. They achieve
this by simultaneously binding to the target protein (CBP or p300) and an E3 ubiquitin ligase,
thereby forming a ternary complex. This proximity facilitates the transfer of ubiquitin to the
target protein, marking it for destruction by the proteasome. A key difference in their design is
that while both recruit the Cereblon (CRBN) E3 ligase, they are based on different CBP/p300-
binding moieties, which influences their degradation profile.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12379951?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

